Cas no 7167-72-8 (4-(Pyrrolidin-2-yl)phenol Hydrochloride)

• Product Name: 4-(Pyrrolidin-2-yl)phenol Hydrochloride
• CAS No: 7167-72-8
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• MDL: MFCD31745670
• CID: 5044941
• PubChem ID: 115021871
• Update Time: 2026-02-28

4-(Pyrrolidin-2-yl)phenol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Pyrrolidin-2-yl)phenol HCl
• 4-pyrrolidin-2-ylphenol;hydrochloride
• 4-(Pyrrolidin-2-yl)phenol hydrochloride
• C90180
• AKOS040695174
• starbld0048882
• MFCD31745670
• 7167-72-8
• 4-(Pyrrolidin-2-yl)phenol Hydrochloride

• MDL： MFCD31745670
• Inchi： 1S/C10H13NO.ClH/c12-9-5-3-8(4-6-9)10-2-1-7-11-10;/h3-6,10-12H,1-2,7H2;1H
• InChI Key： YCBVEAPGKKFAPH-UHFFFAOYSA-N
• SMILES： Cl.OC1C=CC(=CC=1)C1CCCN1

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

Additional information on 4-(Pyrrolidin-2-yl)phenol Hydrochloride

4-(Pyrrolidin-2-yl)phenol Hydrochloride: A Comprehensive Overview

4-(Pyrrolidin-2-yl)phenol Hydrochloride, also known by its CAS number CAS No 7167-72-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique chemical structure and potential applications in drug development. The molecule consists of a phenol group attached to a pyrrolidine ring, which contributes to its distinctive properties. Recent studies have highlighted its role in various biological systems, making it a subject of extensive research.

The chemical structure of 4-(Pyrrolidin-2-yl)phenol Hydrochloride is characterized by a phenolic hydroxyl group at the para position of the benzene ring, with a pyrrolidine substituent. Pyrrolidine, a five-membered nitrogen-containing ring, imparts unique electronic and steric properties to the molecule. This structure not only enhances the compound's stability but also influences its interaction with biological targets. Researchers have explored the synthesis of this compound through various methods, including nucleophilic aromatic substitution and coupling reactions, which have been optimized to achieve high yields and purity.

Recent advancements in computational chemistry have allowed for a deeper understanding of the molecular interactions of 4-(Pyrrolidin-2-yl)phenol Hydrochloride. Molecular docking studies have revealed potential binding modes with key proteins, suggesting its role as a modulator in cellular signaling pathways. For instance, studies published in 2023 indicate that this compound may act as an antagonist or agonist at certain G-protein coupled receptors (GPCRs), which are critical targets in treating conditions such as inflammation and neurodegenerative diseases.

In terms of pharmacokinetics, 4-(Pyrrolidin-2-yl)phenol Hydrochloride exhibits favorable absorption profiles in preclinical models. Its ability to cross biological membranes efficiently makes it a promising candidate for drug delivery systems. However, further studies are required to evaluate its bioavailability and metabolism in humans. Recent research has also focused on the compound's stability under various physiological conditions, which is crucial for its potential therapeutic applications.

The application of 4-(Pyrrolidin-2-yl)phenol Hydrochloride extends beyond pharmacology into materials science. Its unique chemical properties make it a valuable component in the synthesis of advanced materials, such as polymers and nanoparticles. For example, researchers have utilized this compound as a building block for creating stimuli-responsive materials that can adapt to environmental changes, opening new avenues in nanotechnology.

In conclusion, 4-(Pyrrolidin-2-yl)phenol Hydrochloride, with its CAS number CAS No 7167-72-8, represents a multifaceted compound with diverse applications across scientific disciplines. Its chemical structure, synthesis methods, pharmacological properties, and material science applications highlight its significance in contemporary research. As ongoing studies continue to unravel its potential, this compound is poised to make substantial contributions to both medicine and technology.